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Compound of Interest

Compound Name: Epanolol-d5

Cat. No.: B12422351

Disclaimer: No specific Safety Data Sheet (SDS) for Epanolol-d5 is publicly available. This
document has been compiled from scientific literature and chemical databases for Epanolol.
The safety and handling precautions for Epanolol-d5 should be considered equivalent to those
for the unlabeled compound. This guide is intended for use by researchers, scientists, and drug
development professionals.

Chemical and Physical Properties

Epanolol is a selective beta-1 adrenergic receptor antagonist.[1] The deuterated form,
Epanolol-d5, is primarily used in research, particularly in pharmacokinetic studies, as an
internal standard for mass spectrometry-based quantification. The physical and chemical
properties of Epanolol are summarized below.
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Property Value Source
Chemical Formula C20H23N304 [2][3]
Molar Mass 369.41 g/mol [4]

CAS Number 86880-51-5 [4]
Appearance Solid (presumed) N/A
Solubility No data available N/A
Melting Point No data available N/A
Boiling Point No data available N/A
pKa No data available N/A

Toxicological Data

Specific quantitative toxicological data for Epanolol, such as LD50 or LC50 values, are not

readily available in the public domain. However, as a member of the beta-blocker class of

drugs, its toxicological profile can be inferred from the known effects of this class. Overdose

with beta-blockers can lead to significant toxicity.[5]
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Parameter Data Source

No specific LD50 data
o available for Epanolol. Beta-

Acute Toxicity (Oral) [5]
blocker overdoses can be
lethal.[5]

Skin Corrosion/Irritation No data available. N/A

Eye Damage/Irritation No data available. N/A

Carcinogenicity

A review of 18 beta-adrenergic
blockers did not identify
significant concerns for

carcinogenicity for the class.[6]

[6]

Mutagenicity

No data available for Epanolol.
A review of other beta-blockers
has summarized available

mutagenicity data.[6]

[6]

Teratogenicity

No data available for Epanolol.
A review of other beta-blockers
has summarized available

teratogenicity data.[6]

[6]

Signs of Overexposure

Bradycardia (slow heart rate),
hypotension (low blood
pressure), bronchospasm, and
hypoglycemia. In severe
cases, seizures and coma can
occur.[5][7]

[5117]

Handling and Safety Precautions

Given the lack of a specific SDS, standard laboratory safety practices for handling potent

pharmaceutical compounds should be followed.
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Precaution

Recommendation

Personal Protective Equipment (PPE)

Wear appropriate PPE, including safety glasses
with side shields, a lab coat, and chemical-

resistant gloves.

Engineering Controls

Work in a well-ventilated area, preferably in a

fume hood, to minimize inhalation exposure.

Hygiene Practices

Avoid contact with skin, eyes, and clothing. Do
not eat, drink, or smoke in the laboratory. Wash

hands thoroughly after handling.

Store in a tightly sealed container in a cool, dry,

Storage and well-ventilated place. Keep away from
incompatible materials.
_ Dispose of waste in accordance with local,
Disposal

state, and federal regulations.

First Aid Measures

In case of exposure, the following first aid measures are recommended:
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water. Never
Ingestion i ) )
give anything by mouth to an unconscious

person. Seek immediate medical attention.

Mechanism of Action and Signaling Pathway

Epanolol is a selective B1l-adrenergic receptor antagonist with partial agonist activity.[8] Its
primary therapeutic effects are in the management of cardiovascular conditions such as angina
pectoris.[9][10] The mechanism involves blocking the action of catecholamines (e.qg.,
adrenaline and noradrenaline) at B1-receptors in the heart muscle. This leads to a reduction in
heart rate, myocardial contractility, and blood pressure, thereby decreasing myocardial oxygen
demand.[11]

Caption: Signaling pathway of Epanolol-d5 as a [31-adrenergic antagonist.

Experimental Protocols
Synthesis of Epanolol

The synthesis of Epanolol has been described in the scientific literature.[4] The following is a
generalized workflow based on the published method. For precise experimental details,
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including reagent quantities and reaction conditions, the original publication should be
consulted.

Caption: Generalized workflow for the synthesis of Epanolol.

Safety Pharmacology Studies

Standard safety pharmacology studies are conducted during drug development to assess
potential adverse effects on major physiological systems.[12][13][14] While specific study
protocols for Epanolol are not publicly available, a typical core battery of safety pharmacology
studies would include assessments of the central nervous, cardiovascular, and respiratory
systems.[12][14]

Central Nervous System (CNS) Assessment:

o Methodology: A functional observational battery (FOB) or Irwin screen in rodents would be
used to evaluate behavioral and neurological changes. This involves systematic observation
of the animals' appearance, behavior, and motor function after administration of the test
compound at various doses.

o Parameters Observed: Changes in posture, gait, activity level, reflexes, and autonomic
signs.

Cardiovascular System Assessment:

o Methodology: In vivo studies in telemetered animals (e.g., dogs, non-human primates) allow
for continuous monitoring of cardiovascular parameters. In vitro assays, such as the hERG
assay, are used to assess the potential for QT interval prolongation.

o Parameters Measured: Blood pressure, heart rate, and electrocardiogram (ECG) intervals
(PR, QRS, QT, QTc).

Respiratory System Assessment:

» Methodology: Whole-body plethysmography in conscious, unrestrained animals is a common
method to assess respiratory function.

o Parameters Measured: Respiratory rate, tidal volume, and minute volume.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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